Cas no 1312942-15-6 ((2-((2-Methoxyethyl)amino)pyrimidin-5-yl)boronic acid)

• Product Name: (2-((2-Methoxyethyl)amino)pyrimidin-5-yl)boronic acid
• CAS No: 1312942-15-6
• MF: C₇H₁₂BN₃O₃
• MW: 196.999481201172
• CID: 2770169
• PubChem ID: 55253200
• Update Time: 2025-04-21

(2-((2-Methoxyethyl)amino)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2551216
• (2-((2-Methoxyethyl)amino)pyrimidin-5-yl)boronic acid
• 1312942-15-6
• DB-415759
• (2-[(2-Methoxyethyl)amino]pyrimidin-5-yl)boronicacid
• (2-[(2-METHOXYETHYL)AMINO]PYRIMIDIN-5-YL)BORONIC ACID
• B-[2-[(2-Methoxyethyl)amino]-5-pyrimidinyl]boronic acid
• AKOS006287053
• AB41324

• Inchi： 1S/C7H12BN3O3/c1-14-3-2-9-7-10-4-6(5-11-7)8(12)13/h4-5,12-13H,2-3H2,1H3,(H,9,10,11)
• InChI Key： MMSPFXCOMVSROI-UHFFFAOYSA-N
• SMILES： O(C)CCNC1N=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 197.0971714Da
• Monoisotopic Mass: 197.0971714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5Ų